Cas no 31024-46-1 (3-(N-Allylamino)propyltrimethoxysilane)

• Product Name: 3-(N-Allylamino)propyltrimethoxysilane
• CAS No: 31024-46-1
• MF: C₉H₂₁NO₃Si
• MW: 219.353443861008
• CID: 53687
• PubChem ID: 169237
• Update Time: 2025-11-01

3-(N-Allylamino)propyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• 3-(N-Allylamino)propyltrimethoxysilane
• N-[3-(Trimethoxysilyl)propyl]allylamine
• 2-Propen-1-amine,N-[3-(trimethoxysilyl)propyl]
• 3-(N-ALLYAMINO)PROPYLTRIMETHOXYSILANE
• 3-(N-allyl)aminopropyltrimethoxysilane
• 3-(Trimethoxysilyl)-N-(2-propenyl)propan-1-amine
• 3-Trimethoxysilylpropylallylamin
• 3-trimethoxysilylpropyl-N-allylamine
• n-[3-(trimethoxysilyl)propyl]-2-propen-1-amin
• N-[3-(trimethoxysilyl)propyl]-2-Propen-1-amine
• Trimethoxysilylpropylallylamine
• EINECS 250-435-7
• NS00049937
• DTXSID7067588
• N-(3-(Trimethoxysilyl)propyl)allylamine
• N-(3-(trimethoxysilyl)propyl)prop-2-en-1-amine
• 31024-46-1
• 2-Propen-1-amine, N-(3-(trimethoxysilyl)propyl)-
• FS-5556
• FT-0733528
• MFCD00156434
• SCHEMBL290374
• AKOS030632233
• A851806
• 2-Propen-1-amine, N-[3-(trimethoxysilyl)propyl]-
• N-prop-2-enyl-3-trimethoxysilylpropan-1-amine
• UBVMBXTYMSRUDX-UHFFFAOYSA-N

• MDL： MFCD00156434
• Inchi： 1S/C9H21NO3Si/c1-5-7-10-8-6-9-14(11-2,12-3)13-4/h5,10H,1,6-9H2,2-4H3
• InChI Key： UBVMBXTYMSRUDX-UHFFFAOYSA-N
• SMILES： [Si](CCCNCC=C)(OC)(OC)OC

Computed Properties

• Exact Mass: 219.12900
• Monoisotopic Mass: 219.12907007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 108 °C
• Flash Point: 84°C
• PSA: 39.72000
• LogP: 1.42110

3-(N-Allylamino)propyltrimethoxysilane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38

Additional information on 3-(N-Allylamino)propyltrimethoxysilane

3-(N-Allylamino)propyltrimethoxysilane (CAS No. 31024-46-1): A Versatile Compound in Advanced Materials and Biomedical Applications

3-(N-Allylamino)propyltrimethoxysilane (CAS No. 31024-46-1) is a multifunctional organosilane that has gained significant attention in recent years due to its unique chemical properties and diverse applications. This compound, commonly referred to as AAPTS, combines the reactivity of an allylamine group with the versatile silane functionality, making it an essential component in various fields, including materials science, surface chemistry, and biomedical engineering.

The molecular structure of 3-(N-Allylamino)propyltrimethoxysilane consists of a propyl chain with an allylamine group at one end and a trimethoxysilane group at the other. The allylamine group provides reactive sites for further chemical modifications, while the trimethoxysilane group facilitates strong bonding to inorganic surfaces through hydrolysis and condensation reactions. This dual functionality makes AAPTS an ideal coupling agent for enhancing the adhesion between organic and inorganic materials.

In materials science, 3-(N-Allylamino)propyltrimethoxysilane is widely used to improve the mechanical properties of composites. By modifying the surface of reinforcing fillers such as silica nanoparticles or carbon fibers, AAPTS enhances their compatibility with polymer matrices, leading to improved interfacial adhesion and overall composite performance. Recent studies have shown that AAPTS-modified silica nanoparticles can significantly enhance the tensile strength and toughness of epoxy composites, making them suitable for high-performance applications in aerospace and automotive industries.

In the field of surface chemistry, 3-(N-Allylamino)propyltrimethoxysilane is employed to create functionalized surfaces with tailored properties. The ability to introduce reactive allylamine groups onto inorganic substrates allows for further surface modifications through click chemistry or other conjugation reactions. For example, researchers have used AAPTS to functionalize silicon wafers for the immobilization of biomolecules, such as enzymes or antibodies, which is crucial for developing biosensors and biochips. The resulting surfaces exhibit high stability and biocompatibility, making them ideal for various biomedical applications.

In biomedical engineering, 3-(N-Allylamino)propyltrimethoxysilane has found applications in drug delivery systems and tissue engineering. The reactive allylamine groups can be used to conjugate therapeutic agents or targeting ligands to nanoparticles or hydrogels, enhancing their delivery efficiency and specificity. For instance, a recent study demonstrated that AAPTS-functionalized mesoporous silica nanoparticles loaded with anticancer drugs showed enhanced cellular uptake and cytotoxicity against cancer cells compared to non-functionalized nanoparticles. Additionally, AAPTS-modified scaffolds have been used in tissue engineering to promote cell adhesion and proliferation, facilitating the regeneration of damaged tissues.

The versatility of 3-(N-Allylamino)propyltrimethoxysilane extends beyond its primary applications. Recent advancements in nanotechnology have led to the development of novel hybrid materials incorporating AAPTS. These materials exhibit unique properties such as enhanced mechanical strength, improved thermal stability, and superior chemical resistance. For example, researchers have synthesized hybrid organic-inorganic coatings using AAPTS as a crosslinking agent, resulting in coatings with excellent barrier properties against moisture and corrosive environments.

In conclusion, 3-(N-Allylamino)propyltrimethoxysilane (CAS No. 31024-46-1) is a highly versatile compound with a wide range of applications in advanced materials and biomedical fields. Its unique chemical structure enables it to serve as an effective coupling agent, surface modifier, and functionalizing agent. Ongoing research continues to explore new possibilities for this compound, further expanding its potential impact on various industries. Whether used in composite materials, biosensors, drug delivery systems, or tissue engineering, AAPTS remains a valuable tool for scientists and engineers working at the forefront of innovation.